Cas no 2649035-04-9 (5-(2-isocyanatoethyl)-3-methyl-1,2-oxazole)

• Product Name: 5-(2-isocyanatoethyl)-3-methyl-1,2-oxazole
• CAS No: 2649035-04-9
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 6198517
• PubChem ID: 165867258
• Update Time: 2025-05-24

5-(2-isocyanatoethyl)-3-methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-isocyanatoethyl)-3-methyl-1,2-oxazole
• 2649035-04-9
• EN300-1789449

• Inchi： 1S/C7H8N2O2/c1-6-4-7(11-9-6)2-3-8-5-10/h4H,2-3H2,1H3
• InChI Key： NCNPRVMELRADSR-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)CCN=C=O

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 5-(2-isocyanatoethyl)-3-methyl-1,2-oxazole

Comprehensive Overview of 5-(2-isocyanatoethyl)-3-methyl-1,2-oxazole (CAS No. 2649035-04-9)

The compound 5-(2-isocyanatoethyl)-3-methyl-1,2-oxazole (CAS No. 2649035-04-9) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and agrochemical research. Its unique structural features, including the isocyanatoethyl and methyl-oxazole moieties, make it a versatile building block for synthesizing advanced polymers, pharmaceuticals, and functional materials. Researchers and industry professionals are increasingly exploring its applications due to its reactivity and potential to enhance product performance.

In recent years, the demand for heterocyclic compounds like 5-(2-isocyanatoethyl)-3-methyl-1,2-oxazole has surged, driven by their role in drug discovery and sustainable material development. The compound's oxazole ring is particularly noteworthy, as it is a common pharmacophore in bioactive molecules targeting inflammation, infections, and metabolic disorders. Additionally, the isocyanate group offers opportunities for covalent bonding with polymers, enabling the creation of high-performance coatings, adhesives, and elastomers with improved durability and environmental resistance.

One of the most searched questions in scientific forums and AI-driven platforms is: "What are the synthetic routes for 5-(2-isocyanatoethyl)-3-methyl-1,2-oxazole?" This reflects the growing interest in scalable and efficient production methods. Current literature highlights multi-step syntheses involving condensation reactions, followed by functional group transformations to introduce the isocyanatoethyl side chain. Innovations in catalysis and green chemistry are also being explored to minimize waste and energy consumption during production.

Another trending topic is the compound's potential in bioconjugation and drug delivery systems. The reactive isocyanate group allows for facile attachment to biomolecules, making 5-(2-isocyanatoethyl)-3-methyl-1,2-oxazole a candidate for targeted therapies and diagnostic tools. Researchers are investigating its use in antibody-drug conjugates (ADCs) and nanoparticle coatings, where precise chemical modifications are critical for efficacy and safety.

From an industrial perspective, the compound's stability and compatibility with various substrates are key advantages. Manufacturers of specialty chemicals are leveraging its properties to develop next-generation polyurethane foams and thermosetting resins, which are in high demand for automotive, construction, and electronics applications. Environmental regulations and consumer preferences for sustainable products are further driving innovation in this space.

In summary, 5-(2-isocyanatoethyl)-3-methyl-1,2-oxazole (CAS No. 2649035-04-9) represents a cutting-edge chemical entity with broad applicability across multiple industries. Its synthesis, functionalization, and industrial uses are subjects of ongoing research, aligning with global trends toward greener chemistry and advanced material design. As scientific understanding deepens, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and technology.